Cas no 2229228-52-6 (1-3-(difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile)

1-3-(Difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile is a specialized organic compound featuring a cyclobutane core functionalized with an oxo group and a carbonitrile moiety. The difluoromethoxy and methyl substituents on the phenyl ring enhance its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural characteristics suggest potential utility in the development of bioactive molecules, particularly where fluorinated groups are desired for improved metabolic stability or binding affinity. The compound’s well-defined reactivity profile allows for precise modifications, facilitating its use in targeted synthetic routes. Careful handling is advised due to the presence of the nitrile group.
1-3-(difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile structure
2229228-52-6 structure
Product Name:1-3-(difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile
CAS No:2229228-52-6
MF:C13H11F2NO2
MW:251.2287504673
CID:6241756
PubChem ID:165694464
Update Time:2025-05-30

1-3-(difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-3-(difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile
    • 1-[3-(difluoromethoxy)-4-methylphenyl]-3-oxocyclobutane-1-carbonitrile
    • EN300-1964089
    • 2229228-52-6
    • Inchi: 1S/C13H11F2NO2/c1-8-2-3-9(4-11(8)18-12(14)15)13(7-16)5-10(17)6-13/h2-4,12H,5-6H2,1H3
    • InChI Key: UOHUNAKNZWWRLU-UHFFFAOYSA-N
    • SMILES: FC(OC1=C(C)C=CC(=C1)C1(C#N)CC(C1)=O)F

Computed Properties

  • Exact Mass: 251.07578492g/mol
  • Monoisotopic Mass: 251.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1Ų

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1-3-(difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile Related Literature

Additional information on 1-3-(difluoromethoxy)-4-methylphenyl-3-oxocyclobutane-1-carbonitrile

1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile: A Comprehensive Overview

1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229228-52-6) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. Its unique molecular structure, featuring a difluoromethoxy group and a cyclobutane-1-carbonitrile moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The chemical properties of 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile are characterized by its moderate solubility in organic solvents and stability under standard laboratory conditions. Its molecular formula, C13H11F2NO2, and molecular weight of 259.23 g/mol, make it a versatile building block for further chemical modifications. The presence of the carbonitrile group enhances its reactivity, allowing for diverse synthetic pathways.

In recent years, the demand for fluorinated compounds like 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile has surged, driven by their applications in medicinal chemistry. Fluorine incorporation often improves the metabolic stability and bioavailability of pharmaceutical candidates, making this compound a key focus for researchers developing new therapeutics. Its potential use in central nervous system (CNS) drugs and anti-inflammatory agents is particularly noteworthy, aligning with current trends in precision medicine.

The agrochemical sector also benefits from the unique properties of 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile. Its structural features are being explored for the development of novel pesticides and herbicides, addressing the growing need for sustainable crop protection solutions. With increasing global emphasis on food security, this compound's role in enhancing agricultural productivity cannot be overlooked.

From a synthetic chemistry perspective, the cyclobutane ring in 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile offers intriguing possibilities. Cyclobutanes are known for their ring strain, which can be leveraged to create high-energy intermediates for complex molecular architectures. This makes the compound a valuable tool for researchers working on catalysis and materials science.

Market analysts predict steady growth in the demand for 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile, particularly in Asia-Pacific regions where pharmaceutical and agrochemical industries are expanding rapidly. The compound's patent landscape and manufacturing processes are currently hot topics in industry forums, with many companies investing in optimized synthesis routes to meet future demand.

Quality control and analytical characterization of 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly impact drug development outcomes.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation pathways of molecules like 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile. This aligns with the broader chemical industry's shift toward green chemistry principles and sustainable manufacturing practices.

For researchers seeking chemical intermediates with unique structural features, 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile presents numerous opportunities. Its combination of fluorine atoms, aromatic systems, and strained ring systems makes it particularly valuable for exploring structure-activity relationships in drug design programs.

The compound's storage and handling require standard laboratory precautions, with recommendations to keep it in a cool, dry environment away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper personal protective equipment should always be used when working with fine chemicals.

Recent scientific literature highlights innovative applications of 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile in photopharmacology, where light-sensitive drug candidates are being developed. This emerging field could significantly benefit from the compound's structural features, particularly its potential for photoisomerization reactions.

Supply chain professionals note that 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile is currently available through specialized chemical suppliers, with lead times varying based on purity requirements and quantity. The compound's custom synthesis options are particularly attractive for research institutions requiring specific isotopic labeling or structural modifications.

Looking ahead, the scientific community anticipates continued exploration of 1-(3-(Difluoromethoxy)-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile's potential. Its versatility as a chemical building block ensures it will remain relevant across multiple disciplines, from medicinal chemistry to materials science, for years to come.

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